Cas no 1824088-03-0 (4-Thiazolepropanenitrile, 2-bromo-)

• Product Name: 4-Thiazolepropanenitrile, 2-bromo-
• CAS No: 1824088-03-0
• MF: C₆H₅BrN₂S
• MW: 217.086298704147
• CID: 5816272
• PubChem ID: 129974092
• Update Time: 2024-01-11

4-Thiazolepropanenitrile, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolepropanenitrile, 2-bromo-
• 1824088-03-0
• EN300-1910616
• 3-(2-bromo-1,3-thiazol-4-yl)propanenitrile

• Inchi： 1S/C6H5BrN2S/c7-6-9-5(4-10-6)2-1-3-8/h4H,1-2H2
• InChI Key： LZQMIJCSNVFVMV-UHFFFAOYSA-N
• SMILES： S1C=C(CCC#N)N=C1Br

Computed Properties

• Exact Mass: 215.93568g/mol
• Monoisotopic Mass: 215.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±17.0 °C(Predicted)
• pka: 0.26±0.10(Predicted)